Cas no 127480-12-0 (1,3,5-Triazin-2(1H)-one,4,6-diamino-1-methyl-)

• Product name: 1,3,5-Triazin-2(1H)-one,4,6-diamino-1-methyl-
• CAS No: 127480-12-0
• MF: C₄H₇N₅O
• MW: 141.13128
• CID: 103150
• PubChem ID: 14594883

1,3,5-Triazin-2(1H)-one,4,6-diamino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,4,6-diamino-1-methyl-
• 1,3,5-Triazin-2(1H)-one,4,6-diamino-1-methyl-(9CI)
• 4,6-DIAMINO-1-METHYL-1,3,5-TRIAZIN-2-ONE
• 4,6-Diamino-1-methyl-1,3,5-triazin-2(1H)-one
• AKOS006361983
• SCHEMBL12235155
• 127480-12-0

• Inchi： InChI=1S/C4H7N5O/c1-9-3(6)7-2(5)8-4(9)10/h1H3,(H4,5,6,7,8,10)
• InChI Key： QVHHLQSBIGYKSY-UHFFFAOYSA-N
• SMILES： NC1N=C(N)N(C)C(=O)N=1

Computed Properties

• Exact Mass: 141.06521
• Monoisotopic Mass: 141.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 97.07